Cas no 50978-52-4 (Benzenediazonium,2,5-bis(2-methylpropoxy)-4-(4-morpholinyl)-, chloride (1:1))

• Product Name: Benzenediazonium,2,5-bis(2-methylpropoxy)-4-(4-morpholinyl)-, chloride (1:1)
• CAS No: 50978-52-4
• MF: C₁₈H₂₈ClN₃O₃
• MW: 369.88622379303
• CID: 377793
• PubChem ID: 148516
• Update Time: 2025-04-19

Benzenediazonium,2,5-bis(2-methylpropoxy)-4-(4-morpholinyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium,2,5-bis(2-methylpropoxy)-4-(4-morpholinyl)-, chloride (1:1)
• Benzenediazonium, 2,5-bis(2-methylpropoxy)-4-(4-morpholinyl)-, chloride
• 2,5-Bis(2-methylpropoxy)-4-(4-morpholinyl)benzenediazonium chloride
• 2,5-bis(2-methylpropoxy)-4-morpholin-4-ylbenzenediazonium,chloride
• 50978-52-4
• 2,5-Bis(2-methylpropoxy)-4-(morpholin-4-yl)benzene-1-diazonium chloride
• DTXSID50965251

• Inchi： 1S/C18H28N3O3.ClH/c1-13(2)11-23-17-10-16(21-5-7-22-8-6-21)18(9-15(17)20-19)24-12-14(3)4;/h9-10,13-14H,5-8,11-12H2,1-4H3;1H/q+1;/p-1
• InChI Key： JPHMYKPWIRPHHK-UHFFFAOYSA-M
• SMILES： [Cl-].O1CCN(C2C=C(C(=CC=2OCC(C)C)[N+]#N)OCC(C)C)CC1

Computed Properties

• Exact Mass: 340.9629
• Monoisotopic Mass: 369.1819195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines